N-cinnamyl-N-{3-[(2-fluorobenzyl)thio]-4H-1,2,4-triazol-4-yl}amine

• Molecular Formula: C18H17FN4S
• Molecular Weight: 340.4 g/mol
• IUPAC Name: 3-[(2-fluorophenyl)methylsulfanyl]-N-[(E)-3-phenylprop-2-enyl]-1,2,4-triazol-4-amine
• InChI: InChI=1S/C18H17FN4S/c19-17-11-5-4-10-16(17)13-24-18-22-20-14-23(18)21-12-6-9-15-7-2-1-3-8-15/h1-11,14,21H,12-13H2/b9-6+
• InChI Key: ZYRQRBLXTQCJST-RMKNXTFCSA-N
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/CNN2C=NN=C2SCC3=CC=CC=C3F
• SMILES: C1=CC=C(C=C1)C=CCNN2C=NN=C2SCC3=CC=CC=C3F

Description

N-cinnamyl-N-{3-[(2-fluorobenzyl)thio]-4H-1,2,4-triazol-4-yl}amine, commonly known as CTAF, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. CTAF is a thio-triazole compound that has been synthesized through a multistep process.

Mechanism of Action

The mechanism of action of CTAF is not fully understood, but it is believed to work by inhibiting various enzymes and proteins in the body. CTAF has been found to inhibit the activity of tyrosine kinases, which are involved in the growth and proliferation of cancer cells. CTAF has also been found to inhibit the activity of bacterial enzymes, which are essential for bacterial growth and survival.
Biochemical and Physiological Effects:
CTAF has been found to have various biochemical and physiological effects. It has been found to induce cell death in cancer cells and inhibit the growth of bacterial strains. Additionally, CTAF has been found to have neuroprotective properties and has shown potential in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

CTAF has several advantages for lab experiments, including its high purity and stability. It is also relatively easy to synthesize, making it readily available for use in research. However, CTAF has some limitations, including its potential toxicity and limited solubility in aqueous solutions.

Future Directions

There are several future directions for the research on CTAF. One potential area of research is the development of CTAF-based drugs for the treatment of cancer and bacterial infections. Additionally, further research is needed to fully understand the mechanism of action of CTAF and its potential use in the treatment of neurological disorders. Finally, the optimization of the synthesis method and the development of new derivatives of CTAF could lead to the discovery of more potent and selective compounds.

Synthesis Methods

The synthesis of CTAF involves a multistep process that includes the reaction of cinnamyl bromide with sodium thiomethoxide to form cinnamyl thioether. This intermediate is then reacted with 2-fluorobenzyl chloride to form the desired product, CTAF. The synthesis method of CTAF has been optimized over time to achieve high yields and purity.

Scientific Research Applications

CTAF has been extensively studied for its potential applications in various fields of scientific research. It has been found to have significant anti-cancer properties and has been studied for its potential use in cancer treatment. CTAF has also been studied for its antimicrobial properties and has shown promising results in inhibiting the growth of various bacterial strains. Additionally, CTAF has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.